2-Amino-3-phenoxypropanoic acid
Overview
Description
2-Amino-3-phenoxypropanoic acid, also known as 3-phenoxyalanine, is a compound with the molecular weight of 181.19 . It is an off-white solid .
Molecular Structure Analysis
The molecular structure of 2-Amino-3-phenoxypropanoic acid is represented by the linear formula C9H11NO3 . The InChI code for this compound is 1S/C9H11NO3/c10-8(9(11)12)6-13-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12) .Physical And Chemical Properties Analysis
2-Amino-3-phenoxypropanoic acid is an off-white solid . Its molecular weight is 181.19 , and its linear formula is C9H11NO3 . The InChI code for this compound is 1S/C9H11NO3/c10-8(9(11)12)6-13-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12) .Scientific Research Applications
Structural Modification of Natural Products
2-Amino-3-phenoxypropanoic acid: is utilized in the structural modification of natural products. By introducing amino acids into natural products, researchers aim to improve solubility, enhance activity, and minimize adverse effects. For instance, amino acid derivatives have been synthesized to modify ginsenosides, resulting in derivatives with enhanced activity against human tumor cell lines .
Drug Synthesis and Design
The compound’s structure, which includes an amino group (-NH2), a carboxylic acid group (-COOH), and a unique side chain, makes it a valuable building block in drug synthesis. Its pharmacological activities are extensive, making it a versatile candidate for creating new therapeutic agents .
Enhancing Food Flavor and Nutrition
In the food industry, amino acids like 2-Amino-3-phenoxypropanoic acid can be used to enhance the flavor of food products and improve their nutritional value. They serve as precursors for sweeteners and flavor enhancers .
Medical and Healthcare Industry
Amino acids are widely used in the medical and healthcare industries due to their pharmacological activities. They have shown potential in antitumor, anti-HIV, and anti-fatigue effects, and can be used in the treatment of chronic liver diseases .
Material Science
The unique chemical structure of 2-Amino-3-phenoxypropanoic acid makes it suitable for applications in material science, particularly in the development of biomaterials that interact with living tissues .
Clinical Research
Ongoing clinical research explores the therapeutic uses of amino acids, including 2-Amino-3-phenoxypropanoic acid . They play a crucial role in protein synthesis and as precursors in the formation of secondary metabolism molecules, which are essential for various bodily functions .
Mechanism of Action
While the specific mechanism of action for 2-Amino-3-phenoxypropanoic acid is not mentioned in the search results, similar compounds often interact with biological systems in specific ways. For example, aminocaproic acid, a lysine analog, acts as a competitive binder to plasminogen, preventing its binding to fibrin and the subsequent conversion to plasmin .
Future Directions
While the future directions for research on 2-Amino-3-phenoxypropanoic acid are not explicitly mentioned in the search results, the field of chemical synthesis and analysis is continually evolving. New methods for synthesizing and analyzing compounds like 2-Amino-3-phenoxypropanoic acid are likely to be developed in the future .
properties
IUPAC Name |
2-amino-3-phenoxypropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c10-8(9(11)12)6-13-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQBDLDSXPJLCFK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-phenoxypropanoic acid | |
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